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Compound of Interest

Compound Name: 4-bromobutanal

Cat. No.: B1274127 Get Quote

An In-depth Technical Guide to 4-Bromobutanal (CAS: 38694-47-2)

This guide provides a comprehensive overview of the chemical and physical properties, safety

information, applications, and suppliers of 4-Bromobutanal (CAS Number: 38694-47-2). The

information is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Chemical Properties and Identifiers
4-Bromobutanal, also known as 4-bromobutyraldehyde, is an organic compound classified as

an aldehyde.[1] Its structure consists of a four-carbon butanal chain with a bromine atom

attached to the fourth carbon.[1] This bifunctional molecule, containing both an aldehyde and a

bromoalkane group, serves as a versatile intermediate in various organic syntheses.[1][2]

Table 1: Chemical Identifiers for CAS 38694-47-2
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Identifier Value

CAS Number 38694-47-2

Molecular Formula C₄H₇BrO[1][3][4][5][6][7][8][9][10]

IUPAC Name 4-bromobutanal[6][7]

Synonyms
4-Bromobutyraldehyde, Butanal, 4-bromo-[1][5]

[6][7]

InChI Key
GMZBZKVJMOEKGM-UHFFFAOYSA-N[1][5][6]

[8]

| Canonical SMILES | C(CC=O)CBr[1][8] |

Table 2: Physicochemical Properties of 4-Bromobutanal

Property Value

Molecular Weight 151.00 g/mol [3][6]

Appearance Colorless to pale yellow liquid[1]

Odor Distinctive[1]

Density 1.437 g/cm³[7][11]

Boiling Point 177 °C at 760 mmHg[7][11]

Flash Point 87.6 °C[7][11]

Solubility Soluble in organic solvents[1]

Refractive Index 1.454[11]

| Topological Polar Surface Area | 17.1 Å²[8] |

Safety and Handling
GHS Hazard Information:
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Pictogram: Warning[4][12]

Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315

(Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335

(May cause respiratory irritation).[12]

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405,

P501.[4][12]

Handling and Storage:

It is recommended to handle this substance with appropriate personal protective equipment,

including gloves and eye/face protection.[13]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[14] For long-term

stability, storage in an inert atmosphere in a freezer at temperatures under -20°C is advised.

[4]

Applications and Reactivity
4-Bromobutanal is a valuable reagent in organic synthesis, primarily used as an intermediate

in the production of pharmaceuticals and other fine chemicals.[1] The electrophilic nature of the

carbonyl carbon allows it to participate in various nucleophilic addition reactions, a

characteristic reaction of aldehydes.[1] The presence of the bromine atom provides a site for

nucleophilic substitution reactions, making it a useful building block for introducing a four-

carbon chain into a molecule.[15]

Experimental Protocols
Detailed experimental protocols for 4-Bromobutanal are not widely published in peer-reviewed

literature; however, information from technical datasheets and specific examples provides

insight into its analysis and synthesis.

High-Performance Liquid Chromatography (HPLC)
Analysis
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An analytical method for 4-Bromobutanal has been described using reverse-phase (RP)

HPLC.[5] This method is suitable for analysis, impurity isolation in preparative separation, and

pharmacokinetic studies.[5]

Methodology:

Column: Newcrom R1 HPLC column.[5]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[5]

Mass Spectrometry (MS) Compatibility: For MS-compatible applications, phosphoric acid

should be substituted with formic acid.[5]

UPLC Applications: The method can be adapted for fast UPLC applications using columns

with smaller (3 µm) particle sizes.[5]
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Figure 1. HPLC analysis workflow for 4-Bromobutanal.
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Enzymatic Synthesis Example
A synthesis involving 4-Bromobutanal is described in a reaction utilizing an enzyme for

cyanohydrin formation.[12]

Methodology:

Reactants: Aldehyde (0.24 mmol), (S,S)-[(salen)Ti(μ-O)]₂ (5 mol %), and Acetonitrile (AcCN,

3 equivalents).[12]

Enzyme: Candida antarctica lipase B (CALB, 20 mg).[12]

Solvent System: Toluene (1 mL) and an aqueous buffer (1 mL).[12]

Procedure:

The aldehyde and titanium catalyst are dissolved in toluene.[12]

The buffer and CALB are added to the solution.[12]

Acetonitrile, diluted with toluene, is added to the organic phase at a constant rate over 24-

25 hours using a syringe pump.[12]

The reaction is maintained at 40°C for 15 hours.[12]

Reaction progress is monitored by chiral Gas Chromatography (GC) using undecane as

an internal standard.[12]
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Reactants & Catalysts

Reaction Process Analysis
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Figure 2. Workflow for the enzymatic synthesis involving 4-Bromobutanal.

Suppliers
4-Bromobutanal is available from various chemical suppliers, typically with a purity of 95% or

higher. Lead times and availability may vary.

Table 3: Selected Suppliers of 4-Bromobutanal (CAS 38694-47-2)
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Supplier Purity/Notes

Manchester Organics 95% purity, lead time 6-8 weeks.[3]

Sigma-Aldrich (via Enamine) 95% purity.

BLD Pharm Documentation available (NMR, HPLC, etc.).[4]

Aldlab Chemicals, LLC 95% purity.[9]

Synblock ≥98% purity, provides MSDS, NMR, HPLC.[10]

TRC (LGC Standards) Available via custom synthesis.[16]

Guidechem Lists multiple suppliers from various regions.[17]

LookChem
Lists multiple suppliers including Dayang Chem

and Henan Coreychem.[18]

ChemicalBook Lists multiple suppliers.[2]

Ambeed
Provides safety and synthesis application

information.[12]

CymitQuimica Provides general product information.[1]

AccelaChem For R&D use only.[19]

abcr Gute Chemie Lists physical and hazardous characteristics.[20]

| Molbase | Lists suppliers such as YONGYICHEM.[11] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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